Cas no 2227727-80-0 ((2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol)
(2S)-2-Amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol is a chiral amino alcohol derivative featuring a trifluoromethanesulfonyl (triflyl) group at the meta position of the phenyl ring. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the preparation of biologically active molecules or chiral ligands. The triflyl group enhances electrophilicity, facilitating further functionalization, while the (S)-configured amino alcohol moiety provides stereochemical control in asymmetric synthesis. Its structural features make it suitable for applications in catalysis, peptidomimetics, or as a building block for pharmaceuticals. High purity and well-defined stereochemistry ensure reproducibility in research and development processes.
2227727-80-0 structure
Product Name:(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
CAS No:2227727-80-0
MF:C9H10F3NO3S
MW:269.240811824799
CID:5605261
PubChem ID:165679168
Update Time:2025-06-07
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2227727-80-0
- EN300-1990224
- (2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
-
- Inchi: 1S/C9H10F3NO3S/c10-9(11,12)17(15,16)7-3-1-2-6(4-7)8(13)5-14/h1-4,8,14H,5,13H2/t8-/m1/s1
- InChI Key: YCMUWOPBMDOJTK-MRVPVSSYSA-N
- SMILES: S(C(F)(F)F)(C1=CC=CC(=C1)[C@@H](CO)N)(=O)=O
Computed Properties
- Exact Mass: 269.03334884g/mol
- Monoisotopic Mass: 269.03334884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 88.8Ų
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990224-0.05g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 0.05g |
$1296.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-0.1g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 0.1g |
$1357.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-0.25g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 0.25g |
$1420.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-0.5g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 0.5g |
$1482.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-1.0g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1990224-2.5g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 2.5g |
$3025.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-5.0g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 5g |
$4475.0 | 2023-06-01 | ||
| Enamine | EN300-1990224-10.0g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 10g |
$6635.0 | 2023-06-01 | ||
| Enamine | EN300-1990224-1g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 1g |
$1543.0 | 2023-08-31 | ||
| Enamine | EN300-1990224-5g |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol |
2227727-80-0 | 5g |
$4475.0 | 2023-08-31 |
(2S)-2-amino-2-(3-trifluoromethanesulfonylphenyl)ethan-1-ol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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